Cas no 794579-13-8 (N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide)

• Product Name: N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide
• CAS No: 794579-13-8
• MF: C₁₈H₂₀FN₃O₂S₂
• MW: 393.498704910278
• CID: 6500489
• PubChem ID: 2442071
• Update Time: 2025-05-21

N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide
• CHEMBL607524
• MLS001002670
• HMS2723G12
• SMR000369210
• 794579-13-8
• AKOS003723741
• EN300-26868432
• Z45874875

• Inchi： 1S/C18H20FN3O2S2/c19-16-6-8-17(9-7-16)26(23,24)22-12-10-21(11-13-22)18(25)20-14-15-4-2-1-3-5-15/h1-9H,10-14H2,(H,20,25)
• InChI Key： VALDZIMELUPOME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(C(NCC2C=CC=CC=2)=S)CC1)(=O)=O

Computed Properties

• Exact Mass: 393.09809740g/mol
• Monoisotopic Mass: 393.09809740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.1Ų

Additional information on N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide

N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide (CAS No. 794579-13-8): A Comprehensive Overview

N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide (CAS No. 794579-13-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a piperazine derivative, is known for its unique structural features and potential applications in drug discovery. The presence of both fluorobenzenesulfonyl and carbothioamide groups in its structure makes it a valuable candidate for various therapeutic and research purposes.

The molecular formula of N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide is C₁₈H₂₀FN₃O₂S₂, with a molecular weight of approximately 393.49 g/mol. Its structure includes a piperazine core, which is a common motif in many biologically active compounds. The benzyl group and 4-fluorobenzenesulfonyl moiety contribute to its lipophilicity and binding affinity, making it a subject of interest in medicinal chemistry.

One of the key reasons for the growing interest in N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide is its potential role in targeting specific enzymes or receptors. Researchers are exploring its applications in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders. The compound's sulfonyl and thioamide functionalities are believed to enhance its interaction with biological targets, offering promising avenues for drug design.

In recent years, the demand for piperazine-based compounds like N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide has surged due to their versatility in pharmaceutical applications. The compound's ability to act as a scaffold for drug development has made it a focal point in high-throughput screening and combinatorial chemistry. Its synthetic accessibility and structural flexibility further contribute to its appeal in the research community.

From a commercial perspective, N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 794579-13-8 serves as a unique identifier, ensuring accurate sourcing and quality control. Researchers and pharmaceutical companies are increasingly incorporating this compound into their libraries for lead optimization and structure-activity relationship (SAR) studies.

The synthesis of N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide typically involves multi-step organic reactions, including the introduction of the fluorobenzenesulfonyl group and the subsequent formation of the carbothioamide moiety. Detailed synthetic protocols are often published in peer-reviewed journals, providing valuable insights for chemists and researchers. The compound's purity and stability are critical factors, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality.

In the context of current trends, N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide aligns with the growing focus on targeted therapy and precision medicine. Its potential to modulate specific biological pathways makes it a candidate for personalized treatment strategies. Additionally, the compound's relevance in computational drug design and virtual screening highlights its role in modern drug discovery workflows.

Safety and handling of N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper protective equipment and ventilation are recommended during its use. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines on storage and disposal.

Looking ahead, the exploration of N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide is expected to expand, particularly in the realms of neuropharmacology and cancer research. Its structural features and biological activity profile position it as a promising candidate for further investigation. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing therapeutic innovations.

In summary, N-benzyl-4-(4-fluorobenzenesulfonyl)piperazine-1-carbothioamide (CAS No. 794579-13-8) represents a fascinating example of how piperazine derivatives can be tailored for specific research and therapeutic applications. Its unique combination of functional groups and potential biological activities make it a valuable tool for scientists and a subject of ongoing exploration in the field of medicinal chemistry.